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Compound of Interest

Compound Name: Astressin2-B

Cat. No.: B10787867

Get Quote

Executive Summary & Mechanistic Distinction
Astressin2-B is a potent, long-acting, and highly selective antagonist for the Corticotropin-

Releasing Factor Receptor Type 2 (CRF₂).[1][2] It is a peptide analog derived from sauvagine

and is distinct from "Astressin" (non-selective) and "Astressin-B" (non-selective, long-acting).

Critical Scientific Context: Researchers must distinguish between Astressin-B and Astressin2-
B regarding physiological outcomes. While Astressin-B (blocking both CRF₁ and CRF₂) has

been famously shown to induce hair regrowth in alopecic CRF-overexpressing mice,

Astressin2-B (blocking only CRF₂) does not induce hair regrowth, though it may affect skin

pigmentation.[3][4][5] Astressin2-B is primarily utilized to dissect CRF₂-mediated pathways,

such as the modulation of gastric emptying, anxiety-like behaviors, and stress-induced

analgesia.

Mechanistic Pathway & Antagonist Specificity
The following diagram illustrates the differential signaling of CRF receptors and the specific

blockade action of Astressin2-B compared to non-selective analogs.
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Figure 1: Differential blockade of CRF signaling pathways. Astressin2-B selectively inhibits

CRF₂-mediated physiological responses without affecting CRF₁-dependent pathways like hair

follicle atrophy.

Material Preparation & Handling[7][8][9]
Peptide Specifications[3][9][10][11][12]

Compound: Astressin2-B (Peptide)[3][6]

Molecular Weight: ~4041.7 Da

Sequence: Cyclo(31-34)[D-Phe¹², His¹³, CαMeLeu¹⁴,³⁹, Nle¹⁷, Glu³¹, Lys³⁴]-Ac-Sauvagine(8-

40)

Storage: Lyophilized powder at -20°C or -80°C. Desiccate before opening.

Reconstitution Protocol
Peptides are prone to adsorption to plastics and degradation if handled improperly.
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Equilibration: Allow the vial to warm to room temperature (20-25°C) inside a desiccator

before opening to prevent condensation.

Solvent Selection: Astressin2-B is generally soluble in water.

Primary Solvent: Sterile, endotoxin-free distilled water or bacteriostatic water.

Stock Concentration: Prepare a stock solution of 1 mg/mL.

Dissolution: Add the calculated volume of water. Vortex gently. If the solution is not clear, add

a minimal amount of 0.1 M Acetic Acid (dropwise) or sonicate briefly.

Aliquot: Divide into single-use aliquots (e.g., 20 µL or 50 µL) to avoid freeze-thaw cycles.

Store aliquots at -80°C.

Working Solution (Vehicle)
For subcutaneous injection, the peptide should be diluted in a physiological buffer.

Vehicle: Sterile 0.9% Saline (NaCl) or Phosphate Buffered Saline (PBS), pH 7.4.

Preparation: Dilute the stock solution (1 mg/mL) with the vehicle to reach the target

concentration immediately before injection.

Experimental Protocol: Subcutaneous (SC) Injection
Dosage Strategy
Based on validated protocols (Wang et al., 2011; Rivier et al., 2002), the standard effective

dose for peripheral blockade in mice is fixed per animal or calculated by weight.
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Parameter Standard Protocol High Dose / Escalation

Dose per Mouse 5 µg 20 - 50 µg

Dose (approx. mg/kg)
0.2 - 0.25 mg/kg (assuming 20-

25g mouse)
1.0 - 2.5 mg/kg

Injection Volume 100 µL (0.1 mL) 100 - 200 µL

Frequency Once daily
Twice daily (if rapid clearance

suspected)

Duration
5 consecutive days (chronic) or

Single bolus (acute)
Variable

Step-by-Step Injection Workflow
Materials Needed:

1 mL sterile syringe (tuberculin type).

25G or 27G needle (5/8 inch).

Alcohol swabs.

Restraint device or thick gloves.

Procedure:

Preparation of Injectate:

Thaw a 1 mg/mL stock aliquot of Astressin2-B.

Calculation: To inject 5 µg in 100 µL volume:

Take 5 µL of 1 mg/mL stock.

Add 95 µL of sterile saline.

Total Volume: 100 µL per mouse.[7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10787867/docs?utm_src=pdf-body#application-note-astressin2-b-subcutaneous-injection-protocol-for-murine-models-1-2
https://www.mdpi.com/2072-6694/13/19/4958
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mix gently by inversion. Keep on ice until use.

Animal Restraint:

Lift the mouse by the "scruff" (loose skin at the back of the neck) using the thumb and

index finger. Ensure the mouse is secure but not respiratory compromised.

The skin should form a "tent" shape.

Injection Site:

Primary site: Loose skin over the interscapular area (neck/upper back).

Alternate site: Flank (if multiple daily injections are required to rotate sites).

Administration:

Swab the injection site with 70% ethanol.

Insert the needle into the base of the skin "tent" (subcutaneous space) at a 30-45° angle.

Critical Check: Aspirate slightly.[8] If blood appears, you have hit a vessel (abort and retry).

If you feel resistance, you may be intradermal (too shallow).

Inject the 100 µL solution smoothly.

Wait 2-3 seconds before withdrawing the needle to prevent backflow.

Post-Injection:

Release the mouse and observe for 5 minutes for any immediate adverse reactions (rare).

Record time of injection.

Validation & Expected Outcomes
Pharmacodynamics

Onset: Peripheral blockade of CRF₂ receptors occurs rapidly (within 30-60 minutes).
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Duration: Astressin2-B is "long-acting" compared to native CRF, but daily dosing is required

for chronic studies.

Biological Readouts
To validate the efficacy of the injection, researchers should monitor specific CRF₂-dependent

endpoints:

Endpoint
Expected Effect of
Astressin2-B

Notes

Gastric Emptying Restoration
Reverses CRF/stress-induced

delayed gastric emptying.

Hair Growth No Effect

Unlike Astressin-B, Astressin2-

B does not reverse alopecia in

CRF-OE mice.[3][4][5]

Skin Pigmentation Mild Increase

Some pigmentation may occur,

but significantly less than with

Astressin-B.

Anxiety (Elevated Maze) Modulation

Effects depend on stress

context; CRF₂ often mediates

"recovery" or specific anxiety

modes.

Troubleshooting
Precipitation: If the peptide precipitates in saline, try dissolving in water first, then adding 10x

PBS to reach 1x concentration.

No Effect Observed: Verify the specific receptor subtype relevance. If the phenotype is driven

by CRF₁ (e.g., ACTH release, hair loss), Astressin2-B will be ineffective. Confirm the

peptide integrity via HPLC if results are ambiguous.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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